Cas no 2138307-27-2 (3-(Ethanesulfonyl)-2,2-difluoropropanoic acid)

• Product Name: 3-(Ethanesulfonyl)-2,2-difluoropropanoic acid
• CAS No: 2138307-27-2
• MF: C₅H₈F₂O₄S
• MW: 202.176427841187
• CID: 6021779
• PubChem ID: 165831998
• Update Time: 2025-06-11

3-(Ethanesulfonyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138307-27-2
• EN300-788191
• 3-(ethanesulfonyl)-2,2-difluoropropanoic acid
• 3-(Ethanesulfonyl)-2,2-difluoropropanoic acid

• Inchi： 1S/C5H8F2O4S/c1-2-12(10,11)3-5(6,7)4(8)9/h2-3H2,1H3,(H,8,9)
• InChI Key： RBWMAYZUZOBLNM-UHFFFAOYSA-N
• SMILES： S(CC)(CC(C(=O)O)(F)F)(=O)=O

Computed Properties

• Exact Mass: 202.01113623g/mol
• Monoisotopic Mass: 202.01113623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.8Ų

Additional information on 3-(Ethanesulfonyl)-2,2-difluoropropanoic acid

Recent Advances in the Study of 3-(Ethanesulfonyl)-2,2-difluoropropanoic acid (CAS: 2138307-27-2)

The compound 3-(Ethanesulfonyl)-2,2-difluoropropanoic acid (CAS: 2138307-27-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and difluoropropanoic acid functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and prodrug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biomedical applications.

One of the key areas of research has been the role of 3-(Ethanesulfonyl)-2,2-difluoropropanoic acid as a potent inhibitor of specific enzymes involved in metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. The study highlighted the compound's high selectivity and low toxicity, making it a viable candidate for further drug development.

Another significant advancement is the optimization of synthetic routes for 3-(Ethanesulfonyl)-2,2-difluoropropanoic acid. Researchers have developed more efficient and scalable methods for its production, as detailed in a recent article in Organic Process Research & Development. These improvements not only enhance the compound's accessibility for research but also reduce production costs, facilitating its transition from laboratory-scale to industrial-scale synthesis.

In addition to its enzyme inhibitory properties, 3-(Ethanesulfonyl)-2,2-difluoropropanoic acid has been investigated for its potential as a prodrug. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its ability to serve as a carrier for active pharmaceutical ingredients (APIs), improving their bioavailability and pharmacokinetic profiles. The study reported successful in vivo results, with enhanced drug delivery and reduced side effects compared to conventional formulations.

Despite these promising findings, challenges remain in the clinical translation of 3-(Ethanesulfonyl)-2,2-difluoropropanoic acid. Issues such as long-term stability, potential off-target effects, and regulatory hurdles need to be addressed. Ongoing research aims to tackle these challenges through structural modifications and comprehensive preclinical evaluations.

In conclusion, 3-(Ethanesulfonyl)-2,2-difluoropropanoic acid (CAS: 2138307-27-2) represents a versatile and promising compound in the realm of chemical biology and pharmaceuticals. Its dual role as an enzyme inhibitor and prodrug candidate, coupled with advancements in synthetic methodologies, positions it as a molecule of high interest for future therapeutic developments. Continued research and collaboration across academia and industry will be crucial in unlocking its full potential.